4-(3-Oxomorpholin-4-yl)phenylacetic acid

• Molecular Formula: C12H13NO4
• Molecular Weight: 235.24 g/mol
• IUPAC Name: 2-[4-(3-oxomorpholin-4-yl)phenyl]acetic acid
• InChI: InChI=1S/C12H13NO4/c14-11-8-17-6-5-13(11)10-3-1-9(2-4-10)7-12(15)16/h1-4H,5-8H2,(H,15,16)
• InChI Key: SLGUAKWJLGRORE-UHFFFAOYSA-N
• Canonical SMILES: C1COCC(=O)N1C2=CC=C(C=C2)CC(=O)O

Description

4-(3-Oxomorpholin-4-yl)phenylacetic acid is a useful research compound. Its molecular formula is C12H13NO4 and its molecular weight is 235.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

20.2 g (76.8 mmol) of ethyl [4-(3-oxomorpholin-4-yl)phenyl]acetate are dissolved in a solution of 3.37 g of sodium hydroxide in 40 ml of ethanol, and the reaction solution is stirred at room temperature for 18 hours. The reaction mixture is evaporated, and the residue is dissolved in water and acidified to a pH of 3 using 1N hydrochloric acid. The mixture is extracted with ethyl acetate, and the organic phase is dried over sodium sulfate and evaporated, giving 4-(3-oxomorpholin-4-yl)phenylacetic acid as a yellowish solid; ESI 236.